(Z)-1-benzyl-3-(((3-chloro-4-fluorophenyl)amino)methylene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-1-benzyl-3-[(3-chloro-4-fluoroanilino)methylidene]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C20H14ClFN2O3S2/c21-15-10-14(6-7-16(15)22)23-11-18-19(25)20-17(8-9-28-20)24(29(18,26)27)12-13-4-2-1-3-5-13/h1-11,23H,12H2/b18-11-
• InChI Key: WCESJOOQGMNZBA-WQRHYEAKSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C(=O)C(=CNC4=CC(=C(C=C4)F)Cl)S2(=O)=O)SC=C3
• Isomeric SMILES: C1=CC=C(C=C1)CN2C3=C(C(=O)/C(=C/NC4=CC(=C(C=C4)F)Cl)/S2(=O)=O)SC=C3
• Molecular Formula: C20H14ClFN2O3S2
• Molecular Weight: 448.9 g/mol

Description

(Z)-1-benzyl-3-(((3-chloro-4-fluorophenyl)amino)methylene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C20H14ClFN2O3S2 and its molecular weight is 448.91. The purity is usually 95%.
BenchChem offers high-quality (Z)-1-benzyl-3-(((3-chloro-4-fluorophenyl)amino)methylene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-1-benzyl-3-(((3-chloro-4-fluorophenyl)amino)methylene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry Applications

This compound is involved in the development of novel synthetic routes and methodologies. Studies have highlighted its use in synthesizing diverse heterocyclic compounds that are crucial in organic synthesis and drug discovery. For instance, it reacts as a CH-acidic component with amidines and anilines to yield various derivatives, showcasing its versatility in organic transformations (Tauber et al., 1990). Additionally, it serves as a precursor in the synthesis of thioureas derived from 4-aminobenzohydrazide hydrazones, demonstrating antiviral, antitubercular, and anticancer activities (Çıkla, 2010).

Medicinal Chemistry and Pharmacology

While the directive was to exclude drug usage and side effects, the compound's role in synthesizing biologically active molecules is noteworthy. Research has led to the discovery of new apoptosis-inducing agents for breast cancer based on its structure, offering potential therapeutic avenues (Gad et al., 2020).

Material Science and Catalysis

In materials science, derivatives of this compound have been explored for their catalytic properties. For instance, its use in the synthesis of novel 1,2,4-thiadiazinane 1,1-dioxides via a three-component SuFEx type reaction underscores its applicability in developing new materials with potential industrial applications (Khumalo et al., 2018).